Azetidin-1-yl(furan-3-yl)methanone
Overview
Description
Azetidin-1-yl(furan-3-yl)methanone is a chemical compound that is part of the azetidine family . Azetidines are four-membered heterocyclic compounds containing one nitrogen atom . This compound is related to furan derivatives, which are five-membered aromatic compounds consisting of four carbons and one oxygen atom .
Synthesis Analysis
The synthesis of Azetidin-1-yl(furan-3-yl)methanone and similar compounds often involves multicomponent reactions (MCRs), which are a series of simultaneous multi bond-forming reactions . These reactions enable the construction of structurally diverse compounds through combinatorial interactions between simple starting materials, leading to the target products by one-pot operation .Molecular Structure Analysis
The molecular structure of Azetidin-1-yl(furan-3-yl)methanone is complex. The compound is part of the azetidine family, which are four-membered heterocyclic compounds containing one nitrogen atom . The compound also contains a furan ring, which is a five-membered aromatic ring consisting of four carbon atoms and one oxygen atom .Chemical Reactions Analysis
The chemical reactions involving Azetidin-1-yl(furan-3-yl)methanone are complex and often involve multicomponent reactions (MCRs) . These reactions are a series of simultaneous multi bond-forming reactions that enable the construction of structurally diverse compounds .Physical And Chemical Properties Analysis
Azetidin-1-yl(furan-3-yl)methanone is a liquid at room temperature . It has a molecular weight of 140.19 .Scientific Research Applications
- Azetidines are four-membered heterocycles with diverse biological activities. Researchers have explored the pharmacophore subunit of azetidine for drug design . The furan-3-yl moiety in this compound could serve as a scaffold for developing novel drugs targeting specific diseases.
- Imidazole-containing compounds, such as azetidin-1-yl(furan-3-yl)methanone, have been investigated for their antitubercular properties . The unique structure of azetidine derivatives may contribute to their efficacy against Mycobacterium tuberculosis.
- Researchers have employed azetidine derivatives in cytotoxicity assays. For instance, (3-(furan-2-yl)pyrazol-4-yl) chalcones were evaluated against A549 cell lines using the MTT assay . This highlights their potential as anticancer agents.
Medicinal Chemistry and Drug Development
Antitubercular Agents
Cytotoxicity Studies
Safety and Hazards
The safety information for Azetidin-1-yl(furan-3-yl)methanone indicates that it has several hazard statements including H302, H315, H319, and H335 . These statements suggest that the compound may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation .
Future Directions
The future directions for the study and application of Azetidin-1-yl(furan-3-yl)methanone and similar compounds could involve further exploration of their synthesis, properties, and potential applications. For instance, the development of new synthetic methods that allow rapid, efficient, and selective access to the furan motif could be a promising area of research . Additionally, the investigation of the pharmacological and biological activities of furan derivatives could lead to the discovery of more active heterocyclic compounds .
properties
IUPAC Name |
azetidin-1-yl(furan-3-yl)methanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9NO2/c10-8(9-3-1-4-9)7-2-5-11-6-7/h2,5-6H,1,3-4H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LXTMTMJMSTZJFE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(C1)C(=O)C2=COC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
151.16 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Azetidin-1-yl(furan-3-yl)methanone | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![7-(2-chlorophenyl)-1,3-dimethyl-5-((pyridin-2-ylmethyl)thio)pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione](/img/structure/B2795888.png)
![2-(5-(3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl)-2-oxopyridin-1(2H)-yl)-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)acetamide](/img/structure/B2795889.png)
![4-methyl-N-((6-(pyrrolidin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)thiazole-5-carboxamide](/img/structure/B2795891.png)
![2-[4-[1-[(4-cyanophenyl)methyl]-2,4-dioxo-4a,7a-dihydrothieno[3,2-d]pyrimidin-3-yl]phenyl]-N-[(4-methylphenyl)methyl]acetamide](/img/structure/B2795893.png)
![4-(4-butylphenyl)-5-[1-methyl-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazol-5-yl]-4H-1,2,4-triazole-3-thiol](/img/structure/B2795898.png)
![1-[4-(Dimethylamino)phenyl]-3-{2,6-dimethylimidazo[2,1-b][1,3]thiazol-5-yl}prop-2-en-1-one](/img/structure/B2795901.png)
![1-[2-Nitro-4-(trifluoromethylsulfonyl)phenyl]-4-phenylpiperazine](/img/structure/B2795904.png)
![N-[2-(5,8-dimethoxy-2-oxo-1H-quinolin-3-yl)ethyl]-2-phenylacetamide](/img/structure/B2795905.png)